molecular formula C8H7Cl2NO2 B8522804 2,5-Dichloro-4-ethyl-1-nitrobenzene

2,5-Dichloro-4-ethyl-1-nitrobenzene

Cat. No.: B8522804
M. Wt: 220.05 g/mol
InChI Key: UKKPUHZRGLNAMS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,5-Dichloro-4-ethyl-1-nitrobenzene is a useful research compound. Its molecular formula is C8H7Cl2NO2 and its molecular weight is 220.05 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H7Cl2NO2

Molecular Weight

220.05 g/mol

IUPAC Name

1,4-dichloro-2-ethyl-5-nitrobenzene

InChI

InChI=1S/C8H7Cl2NO2/c1-2-5-3-7(10)8(11(12)13)4-6(5)9/h3-4H,2H2,1H3

InChI Key

UKKPUHZRGLNAMS-UHFFFAOYSA-N

Canonical SMILES

CCC1=CC(=C(C=C1Cl)[N+](=O)[O-])Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stiffed solution of 2,5-dichloro-1-ethylbenzene (0.795 g, 4.68 mmol) in coned H2SO4 (4.5 mL) at 0° C., KNO3 (0.473 g, 4.68 mmol) was added in one portion. The resulting pale yellow solution was allowed to warm to room temperature and was stirred overnight at room temperature. It was then poured into ice (80 g) and extracted with ether (3×30 mL). The ether was dried over anhydrous Na2SO4, removed under vacuum, and the resulting oil was dried further under vacuum to obtain 0.943 g (92%) title compound as an oil; 1H NMR (CDCl3) δ 1.27 (t, 3H, J=7.5 Hz), 2.80 (q, 2H, J=7.5 Hz), 7.42 (s, 1H), 7.94 (s, 1H).
Quantity
0.795 g
Type
reactant
Reaction Step One
Name
KNO3
Quantity
0.473 g
Type
reactant
Reaction Step One
Name
Quantity
4.5 mL
Type
solvent
Reaction Step One
[Compound]
Name
ice
Quantity
80 g
Type
reactant
Reaction Step Two
Yield
92%

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